N-[(3-methyl-1-benzofuran-2-yl)methyl]-2-(1H-pyrazol-1-yl)butanamide

• IUPAC Name: N-[(3-methyl-1-benzofuran-2-yl)methyl]-2-pyrazol-1-ylbutanamide
• InChI: InChI=1S/C17H19N3O2/c1-3-14(20-10-6-9-19-20)17(21)18-11-16-12(2)13-7-4-5-8-15(13)22-16/h4-10,14H,3,11H2,1-2H3,(H,18,21)
• InChI Key: MMMJSUYJJCBFEK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=C(C2=CC=CC=C2O1)C)N3C=CC=N3
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

N-[(3-methyl-1-benzofuran-2-yl)methyl]-2-(1H-pyrazol-1-yl)butanamide, also known as J147, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. J147 has been shown to have neuroprotective and cognitive-enhancing effects in animal models, making it a promising candidate for further research.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

A notable study on functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds demonstrated antimicrobial and antioxidant activities. This research synthesized a new class of compounds through a four-step reaction, showcasing their effectiveness in inhibiting microbial growth and acting as antioxidants. Compounds within this series exhibited significant antimicrobial activity, with specific analogs showing remarkable efficiency against bacteria in well plate methods. Additionally, some compounds were identified with excellent antioxidant activity, surpassing standard antioxidants like butylated hydroxyanisole (BHA) in efficacy (Rangaswamy, Kumar, Harini, & Naik, 2017).

Synthesis and Biological Activity

Research into the synthesis of benzofuran pyrazole heterocycles revealed their potential in producing analgesic and anti-inflammatory effects. The study focused on creating derivatives and assessing their activities in animal models. Certain compounds demonstrated significant protection against pain and inflammation, highlighting their therapeutic potential in managing these conditions (Kenchappa & Bodke, 2020).

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For instance, two newly developed derivatives exhibited selective action towards K562 cells and no toxic effect in HaCat cells. The studies of the mechanism showed that both compounds have pro-oxidative effects and increase reactive oxygen species in cancer cells, especially at 12 h incubation.

Future Directions

The future directions in the research of similar compounds involve the development of new therapeutic agents. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. Therefore, considerable attention has been focused on the discovery of new drugs in the fields of drug invention and development.